Cas no 104457-91-2 ((4-nitrophenyl)methyl N-(2-aminoethyl)carbamate)

• Product Name: (4-nitrophenyl)methyl N-(2-aminoethyl)carbamate
• CAS No: 104457-91-2
• MF: C₁₀H₁₃N₃O₄
• MW: 239.227922201157
• CID: 1148069
• PubChem ID: 21580660
• Update Time: 2025-04-20

(4-nitrophenyl)methyl N-(2-aminoethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (4-nitrophenyl)methyl N-(2-aminoethyl)carbamate
• DTXSID30616072
• 104457-91-2
• (4-Nitrophenyl)methyl (2-aminoethyl)carbamate

• Inchi： 1S/C10H13N3O4/c11-5-6-12-10(14)17-7-8-1-3-9(4-2-8)13(15)16/h1-4H,5-7,11H2,(H,12,14)
• InChI Key： UXQCJOBBBFVRIJ-UHFFFAOYSA-N
• SMILES： O(C(NCCN)=O)CC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.09069
• Monoisotopic Mass: 239.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 107.49